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Compound of Interest

Compound Name: 2-Amino-6-(trifluoromethyl)pyridine

Cat. No.: B1268507

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the primary synthetic pathways for 2-Amino-6-
(trifluoromethyl)pyridine, a key building block in the development of novel pharmaceuticals
and agrochemicals. The presence of the trifluoromethyl group can significantly enhance the
metabolic stability, binding affinity, and bioavailability of target molecules. This document
provides a comprehensive overview of two principal synthetic strategies: Nucleophilic Aromatic
Substitution (SNAr) and Buchwald-Hartwig Amination. Detailed experimental protocols,
guantitative data, and visual representations of the reaction pathways are presented to
facilitate research and development.

Physicochemical Properties

A summary of the key physicochemical properties for the starting material and the final product
is provided below for easy reference.
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Molecular

Molecular . Melting Point
Compound CAS Number Weight ( g/mol

Formula ) (°C)
2-Chloro-6-
(trifluoromethyl)p  64157-23-1 CeHsCIF3N 181.54 Not Reported
yridine
2-Amino-6-
(trifluoromethyl)p  34486-24-3 CeHsF3N: 162.11 85-89[1][2]
yridine

Synthesis Pathways

Two primary and effective methods for the synthesis of 2-Amino-6-(trifluoromethyl)pyridine

are outlined below.

Nucleophilic Aromatic Substitution (SNATr)

This classical approach involves the direct displacement of a halide from an activated pyridine

ring by an amine nucleophile. The strong electron-withdrawing nature of the trifluoromethyl

group at the 6-position, coupled with the inherent electron deficiency of the pyridine ring,

facilitates nucleophilic attack at the 2-position.

The general reaction scheme is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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